![molecular formula C14H15NO B3853179 2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine](/img/structure/B3853179.png)
2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine
Overview
Description
2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine, also known as DMPEA, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. DMPEA belongs to a class of compounds called phenethylamines, which are known to have various physiological effects.
Mechanism of Action
2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine is believed to act on the central nervous system by increasing the release of serotonin and other neurotransmitters. It has been shown to have affinity for several serotonin receptors, including 5-HT1A, 5-HT1B, and 5-HT2A. The exact mechanism of action of this compound is still being studied.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to increase heart rate and blood pressure in animal studies. This compound has also been shown to have an impact on mood and behavior, with some studies suggesting that it may have antidepressant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has high purity levels. This compound has also been shown to have low toxicity levels in animal studies. However, there are limitations to using this compound in lab experiments. Its exact mechanism of action is still being studied, and more research is needed to fully understand its effects on the central nervous system.
Future Directions
There are several future directions for research on 2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine. One area of interest is its potential use in treating mood disorders such as depression and anxiety. Further studies are needed to determine the efficacy and safety of this compound for these purposes. Another area of interest is its impact on serotonin levels in the brain. More research is needed to fully understand the role of this compound in modulating serotonin levels and its potential therapeutic applications. Additionally, studies on the long-term effects of this compound use are needed to fully understand its safety profile.
Scientific Research Applications
2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine has been used in scientific research as a potential tool for studying the central nervous system. It has been shown to have affinity for serotonin receptors and may have an impact on serotonin levels in the brain. This compound has also been studied for its potential use in treating depression, anxiety, and other mood disorders.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2,3-dihydro-1H-inden-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c1-2-5-12-9-13(8-11(12)4-1)15-10-14-6-3-7-16-14/h1-7,13,15H,8-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWYIXKIUGFFYKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=CC=CC=C21)NCC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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